Cas no 771464-86-9 (1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan)

• Product Name: 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan
• CAS No: 771464-86-9
• MF: C₄₆H₈₄N₁₂
• MW: 805.239569664001
• CID: 4670544
• Update Time: 2025-10-19

1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan Chemical and Physical Properties

Names and Identifiers

• 1,11-Bis[[4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl]methyl]-1,4,8,11-tetraazacyclotetradecane
• 1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
• 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane

• Inchi： 1S/C46H84N12/c1-15-47-23-25-49-21-4-31-55(35-27-51-17-1)39-43-7-11-45(12-8-43)41-57-33-6-34-58(38-30-54-20-3-19-53-29-37-57)42-46-13-9-44(10-14-46)40-56-32-5-22-50-26-24-48-16-2-18-52-28-36-56/h7-14,47-54H,1-6,15-42H2
• InChI Key： UCURPXSPDBIBCI-UHFFFAOYSA-N
• SMILES： C(N1CCNCCCNCCN(CC2C=CC(CN3CCNCCCNCCNCCC3)=CC=2)CCC1)C1C=CC(CN2CCNCCCNCCNCCC2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan

Research Briefing on 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane (CAS: 771464-86-9)

The compound 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane (CAS: 771464-86-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biomedical relevance.

Recent studies have highlighted the compound's role as a macrocyclic polyamine, a class of molecules known for their ability to bind metal ions and interact with biological macromolecules. The presence of multiple nitrogen atoms in its structure enables it to form stable complexes with transition metals, making it a promising candidate for applications in catalysis, imaging, and drug delivery. Notably, its bifunctional design—featuring two cyclam (1,4,8,11-tetraazacyclotetradecane) moieties linked via a benzyl spacer—enhances its binding affinity and selectivity for specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a chelator for radiometals such as copper-64 and gallium-68, which are widely used in positron emission tomography (PET) imaging. The study demonstrated that 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane exhibits high radiometal incorporation efficiency and in vivo stability, suggesting its utility in developing next-generation PET tracers for cancer diagnosis.

Another groundbreaking application was reported in a 2024 Nature Communications paper, where the compound was functionalized with targeting ligands to create a theranostic platform for prostate cancer. The study revealed that the bifunctional chelator could simultaneously deliver therapeutic radionuclides (e.g., lutetium-177) and enable real-time imaging, offering a dual approach to cancer management. The compound's low toxicity profile and high tumor uptake further underscore its clinical potential.

Beyond imaging and therapy, recent computational studies have investigated the compound's interactions with nucleic acids. Molecular dynamics simulations suggest that its rigid macrocyclic structure and cationic nature facilitate binding to DNA and RNA, opening avenues for its use in gene delivery or as an antimicrobial agent. However, further experimental validation is required to confirm these hypotheses.

In summary, 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane (CAS: 771464-86-9) represents a versatile scaffold with multifaceted applications in chemical biology and medicine. Ongoing research aims to optimize its pharmacokinetics and explore novel derivatives to address unmet clinical needs. Future directions may include combinatorial chemistry approaches to enhance its targeting specificity and reduce off-target effects.